Preparation of p–p heterojunction and its photocatalytic performance by 3D NiS supported by 2D lamellar CuMn-LDO
New Journal of Chemistry Pub Date: 2021-09-17 DOI: 10.1039/D1NJ03476F
Abstract
Ni-based nanomaterials have attracted extensive attention as photocatalysts thanks to their high photocatalytic activity and non-toxicity. In this study, a novel visible-light-induced photocatalyst CuMn-LDO/NiS (CMS) was successfully synthesized with high yield and nanostructure. The crystal structure, chemical composition and morphology of the catalysts were analyzed by X-ray powder diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), energy dispersive X-ray analysis (EDX) and X-ray photoelectron spectroscopy (XPS). The photoelectric properties of the catalysts were analyzed by photoluminescence (PL) spectroscopy, UV-vis diffuse reflectance spectroscopy and electrochemical measurement. The photocatalytic performance of CMS p–p heterojunction was measured under the condition of light. The results showed that when the content of CuMn-LDO was 40%, hydrogen evolution reached 194 μmol, which is about 10 times that of pure CuMn-LDO. The enhanced photocatalytic activity of composite CMS was due to the formation of a p–p heterojunction, which inhibits the recombination of e− and h+, and improves the separation ability of photogenerated carriers.
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